Cas no 1805354-97-5 (2-Chloro-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1805354-97-5
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4867864
• Update Time: 2025-06-15

2-Chloro-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5NO/c1-16-3-2-4(8(12,13)14)15-6(9)5(3)7(10)11/h2,7H,1H3
• InChI Key： SYANKFGJUUACOX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(=CC(C(F)(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Chloro-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1805354-97-5)

2-Chloro-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine, with the CAS number 1805354-97-5, is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes multiple halogen substitutions, making it a valuable intermediate in the synthesis of advanced chemical products. The presence of chloro, difluoromethyl, methoxy, and trifluoromethyl groups in its structure contributes to its distinct chemical properties and reactivity.

In recent years, the demand for fluorinated pyridine derivatives like 2-Chloro-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine has surged due to their applications in crop protection and drug development. Researchers and industry professionals frequently search for terms such as "fluorinated pyridine uses", "agrochemical intermediates", and "CAS 1805354-97-5 suppliers", reflecting the growing interest in this compound. Its role in enhancing the efficacy of pesticides and herbicides aligns with the global push for sustainable agriculture and reduced environmental impact.

The synthesis of 2-Chloro-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine involves sophisticated chemical processes, often requiring precise control of reaction conditions to achieve high purity and yield. This compound's halogen-rich structure makes it a versatile building block for further functionalization, enabling the creation of novel molecules with tailored properties. Its stability under various conditions also makes it a preferred choice for industrial applications.

From an environmental perspective, the use of fluorinated compounds like CAS 1805354-97-5 has been a topic of discussion among regulatory bodies and sustainability advocates. Questions such as "Are fluorinated pyridines biodegradable?" and "What are the alternatives to halogenated agrochemicals?" are commonly explored in scientific literature. While this compound offers significant benefits in terms of performance, ongoing research aims to balance its advantages with ecological considerations.

In the pharmaceutical sector, 2-Chloro-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine is investigated for its potential as a precursor in the development of new active pharmaceutical ingredients (APIs). The trifluoromethyl group, in particular, is known to enhance the bioavailability and metabolic stability of drug molecules, making this compound a valuable asset in medicinal chemistry. Searches for "pyridine derivatives in drug discovery" and "CAS 1805354-97-5 pharmacological applications" highlight its relevance in this field.

Quality control and analytical methods for CAS 1805354-97-5 are critical to ensuring its suitability for various applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the purity and structural integrity of this compound. Manufacturers and suppliers often emphasize these quality assurance measures to meet the stringent requirements of end-users.

The market for 2-Chloro-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine is expected to grow steadily, driven by advancements in agrochemical formulations and the continuous exploration of fluorinated compounds in life sciences. Industry reports frequently address queries like "What is the global demand for fluorinated pyridines?" and "How does CAS 1805354-97-5 compare to other pyridine derivatives?", underscoring its commercial and scientific significance.

In conclusion, 2-Chloro-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine (CAS 1805354-97-5) represents a critical component in modern chemistry, with wide-ranging applications in agriculture and pharmaceuticals. Its unique structural features and functional groups make it a subject of ongoing research and innovation, catering to the evolving needs of these industries. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the development of next-generation chemical solutions.